2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C13H13Br2N3OS
• Molecular Weight: 419.14 g/mol
• IUPAC Name: 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C13H13Br2N3OS/c1-3-18-8(2)7-20-13(18)17-16-6-9-4-10(14)12(19)11(15)5-9/h4-7,16H,3H2,1-2H3/b17-13+
• InChI Key: AQSPQLSPMBRCGS-GHRIWEEISA-N
• Isomeric SMILES: CCN\1C(=CS/C1=N/NC=C2C=C(C(=O)C(=C2)Br)Br)C
• SMILES: CCN1C(=CSC1=NNC=C2C=C(C(=O)C(=C2)Br)Br)C

Description

2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, material science, and environmental chemistry.

Mechanism of Action

The mechanism of action of 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one involves the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is known to be upregulated in various types of cancer, leading to increased cell proliferation and survival. By inhibiting this pathway, the compound induces apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Biochemical and Physiological Effects:
In addition to its anticancer activity, this compound has also been shown to exhibit antioxidant and anti-inflammatory activities. It works by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines, thereby reducing oxidative stress and inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one in lab experiments is its potent anticancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one. One potential direction is the development of new drug delivery systems that can improve the solubility and bioavailability of the compound in vivo. Another direction is the investigation of the compound's potential applications in other fields, such as material science and environmental chemistry. Finally, further studies are needed to elucidate the compound's mechanism of action and to identify potential drug targets for the development of new cancer therapies.

Synthesis Methods

The synthesis of 2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one involves the reaction of 2,6-dibromocyclohexa-2,5-dien-1-one with 2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinecarbothioamide in the presence of a suitable catalyst. The reaction proceeds through the formation of an imine intermediate, which undergoes cyclization to form the final product.

Scientific Research Applications

2,6-dibromo-4-[[(2E)-2-(3-ethyl-4-methyl-1,3-thiazol-2-ylidene)hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. The compound works by inducing apoptosis in cancer cells, thereby inhibiting their growth and proliferation.